Cas no 886501-38-8 ((2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid)

• Product Name: (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid
• CAS No: 886501-38-8
• MF: C₁₀H₆F₄O₃
• MW: 250.146457195282
• MDL: MFCD06660259
• CID: 1926294
• PubChem ID: 53401761
• Update Time: 2025-06-28

(2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-Fluoro-3-(trifluoromethoxy)phenyl]acrylic acid
• 3-(4-fluoro-3-(trifluoromethoxy)phenyl)acrylic acid
• 4-Fluoro-3-(trifluoromethoxy)cinnamic acid
• (E)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• MFCD06660259
• SCHEMBL6025597
• (E)-3-(4-FLUORO-3-(TRIFLUOROMETHOXY)PHENYL)ACRYLIC ACID
• 886501-38-8
• AOYJIQXFVDXRLK-DUXPYHPUSA-N
• CS-0330578
• JS-4454
• (2E)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 4-Fluoro-3-(trifluoromethoxy)cinnamicacid
• AKOS015956478
• (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid

• MDL： MFCD06660259
• Inchi： 1S/C10H6F4O3/c11-7-3-1-6(2-4-9(15)16)5-8(7)17-10(12,13)14/h1-5H,(H,15,16)
• InChI Key： AOYJIQXFVDXRLK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=CC(=O)O)=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 250.02530670g/mol
• Monoisotopic Mass: 250.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid

Professional Introduction to (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid (CAS No. 886501-38-8)

(2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid, with the CAS number 886501-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid consists of an acrylic acid backbone substituted with a phenyl ring that bears both a fluoro group and a trifluoromethoxy group. This particular arrangement of functional groups imparts distinct chemical and biological properties, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluoro group in the phenyl ring is particularly noteworthy, as fluorine-containing compounds are often known for their enhanced metabolic stability and bioavailability. This characteristic makes (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid a potentially effective candidate for drug candidates targeting neurological disorders, cancer, and inflammatory conditions.

One of the most exciting aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. The acrylic acid moiety provides a versatile platform for further functionalization, allowing chemists to design derivatives with tailored biological activities. For instance, researchers have explored its use in developing inhibitors of enzymes involved in cancer progression. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes critical for tumor growth and survival.

The trifluoromethoxy group adds another layer of complexity to the compound's properties. This group is known to enhance lipophilicity, which can improve the compound's ability to cross cell membranes. This is particularly important for drugs that need to reach intracellular targets. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid interacts with biological systems. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. These findings provide valuable insights for rational drug design and highlight the compound's potential as a lead molecule for further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with specific optical and electronic properties. For example, researchers are exploring its use in creating organic semiconductors and light-emitting diodes (LEDs). The combination of fluorine and oxygen-containing functional groups in its structure contributes to its ability to exhibit desirable electronic characteristics.

The synthesis of (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is crucial to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for desired biological activities.

Ongoing research is focused on expanding the chemical space explored by this compound. By incorporating different substituents or altering the core structure, scientists aim to uncover new derivatives with enhanced pharmacological properties. The fluoro and trifluoromethoxy groups provide a rich foundation for such explorations, offering multiple avenues for structural diversification.

The impact of this compound extends beyond academic research. Its potential applications in drug development underscore the importance of continued investment in chemical biology and medicinal chemistry. As our understanding of disease mechanisms grows, so does the need for innovative compounds like (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid to address unmet medical needs.

In conclusion, (2e)-3-[4-fluoro-3-(trifluoromethoxy)phenyl]acrylic Acid (CAS No. 886501-38-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with promising biological activities, positions it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.